Cas no 4608-41-7 (2-Methyl-2-(4-methylphenyl)cyclopentan-1-one)

• Product Name: 2-Methyl-2-(4-methylphenyl)cyclopentan-1-one
• CAS No: 4608-41-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 2828186
• PubChem ID: 12662011
• Update Time: 2025-04-21

2-Methyl-2-(4-methylphenyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(4-methylphenyl)cyclopentan-1-one
• DTXSID00506052
• 4608-41-7

• Inchi： 1S/C13H16O/c1-10-5-7-11(8-6-10)13(2)9-3-4-12(13)14/h5-8H,3-4,9H2,1-2H3
• InChI Key： TURRILVXKAXEMO-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 188.120115130Da
• Monoisotopic Mass: 188.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų